3-Chloro-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzo[b]thiophene-2-carboxamide
3-Chloro-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzo[b]thiophene-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
590400-08-1
VCID:
VC0467501
InChI:
InChI=1S/C20H18ClN3O4S3/c21-17-15-3-1-2-4-16(15)30-18(17)19(25)23-20(29)22-13-5-7-14(8-6-13)31(26,27)24-9-11-28-12-10-24/h1-8H,9-12H2,(H2,22,23,25,29)
SMILES:
C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=C(C4=CC=CC=C4S3)Cl
Molecular Formula:
C20H18ClN3O4S3
Molecular Weight:
496g/mol
3-Chloro-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzo[b]thiophene-2-carboxamide
CAS No.: 590400-08-1
Main Products
VCID: VC0467501
Molecular Formula: C20H18ClN3O4S3
Molecular Weight: 496g/mol
CAS No. | 590400-08-1 |
---|---|
Product Name | 3-Chloro-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzo[b]thiophene-2-carboxamide |
Molecular Formula | C20H18ClN3O4S3 |
Molecular Weight | 496g/mol |
IUPAC Name | 3-chloro-N-[(4-morpholin-4-ylsulfonylphenyl)carbamothioyl]-1-benzothiophene-2-carboxamide |
Standard InChI | InChI=1S/C20H18ClN3O4S3/c21-17-15-3-1-2-4-16(15)30-18(17)19(25)23-20(29)22-13-5-7-14(8-6-13)31(26,27)24-9-11-28-12-10-24/h1-8H,9-12H2,(H2,22,23,25,29) |
Standard InChIKey | OQRHMGOSTWQLLQ-UHFFFAOYSA-N |
SMILES | C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=C(C4=CC=CC=C4S3)Cl |
Canonical SMILES | C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=C(C4=CC=CC=C4S3)Cl |
PubChem Compound | 1790855 |
Last Modified | Nov 11 2021 |
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